3-[2-(3,3-diphenylpiperidin-1-yl)-2-oxoethyl]pyridine

• IUPAC Name: 1-(3,3-diphenylpiperidin-1-yl)-2-pyridin-3-ylethanone
• InChI: InChI=1S/C24H24N2O/c27-23(17-20-9-7-15-25-18-20)26-16-8-14-24(19-26,21-10-3-1-4-11-21)22-12-5-2-6-13-22/h1-7,9-13,15,18H,8,14,16-17,19H2
• InChI Key: KAJRAOLLUREYCK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CC2=CN=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C24H24N2O
• Molecular Weight: 356.5 g/mol

Description

Synthesis Analysis

• Synthesis Methods : The compound can be synthesized through reactions involving 3-acetyl pyridine with aromatic amines and triphenylphosphite, as seen in the synthesis of similar diphenyl 1-(pyridin-3-yl)ethylphosphonates (Abdel-megeed et al., 2012).
• Molecular Structure Formation : X-ray crystallography has been used for the comparative study of molecular structures of related compounds, providing insights into the molecular formation of such chemicals (Anh et al., 2008).

Molecular Structure Analysis

• Structural Details : Detailed molecular structure analysis, including the use of density functional theory, has been conducted for similar compounds, helping to understand the electronic structure and molecular geometry (Yang et al., 2023).

Chemical Reactions and Properties

• Chemical Reactions : The compound exhibits a range of chemical reactions, including oxidative coupling and chelating properties, as seen in studies of related pyridine derivatives (El-Abadelah et al., 2018), (Rapko et al., 1993).
• Photocatalytic Activities : Investigations into the photocatalytic activities of related pyridine-based ligands show potential applications in catalysis and material science (Bachmann et al., 2013).

Physical Properties Analysis

• Crystal Structure : X-ray crystallography provides information on the crystal structure of related compounds, which is crucial for understanding the physical properties (Zonouzi et al., 2014).

Chemical Properties Analysis

• Reactivity and Stability : Studies on similar pyridinols reveal insights into their reactivity and stability, important for understanding the chemical properties of 3-[2-(3,3-diphenylpiperidin-1-yl)-2-oxoethyl]pyridine (Nelson et al., 1988), (Wijtmans et al., 2004).